Cas no 1525447-55-5 (N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline)

• Product Name: N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline
• CAS No: 1525447-55-5
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 5984601
• PubChem ID: 96811399
• Update Time: 2025-05-26

N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline
• N,N-dimethyl-2-[2-(piperazin-1-yl)ethyl]aniline
• EN300-1762612
• 1525447-55-5

• Inchi： 1S/C14H23N3/c1-16(2)14-6-4-3-5-13(14)7-10-17-11-8-15-9-12-17/h3-6,15H,7-12H2,1-2H3
• InChI Key： MOGCCNCKXLKJKA-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2N(C)C)CCNCC1

Computed Properties

• Exact Mass: 233.189197746g/mol
• Monoisotopic Mass: 233.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5Ų

Additional information on N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline

Professional Introduction to N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline (CAS No. 1525447-55-5)

N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline, a compound with the chemical identifier CAS No. 1525447-55-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups, including N,N-dimethyl and piperazin-1-yl moieties, contributes to its versatile reactivity and biological activity.

The molecular framework of N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline consists of an aromatic amine core substituted with a dimethyl group and a piperazine ring at the secondary amine position. This structural configuration is particularly intriguing because it allows for multiple interactions with biological targets, making it a promising candidate for the design of novel therapeutic agents. The presence of the piperazine moiety, in particular, is well-documented for its role in enhancing binding affinity and selectivity in drug molecules.

Recent studies have highlighted the importance of piperazine derivatives in the development of drugs targeting central nervous system (CNS) disorders. The< strong>piperazin-1-yl group is known to modulate neurotransmitter systems, which has led to its incorporation into several FDA-approved medications used for conditions such as schizophrenia and depression. The addition of the N,N-dimethyl substituent further enhances the pharmacological properties of this compound, potentially improving its solubility and metabolic stability.

In the realm of drug discovery, N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline has been explored as a key intermediate in synthesizing more complex molecules with enhanced therapeutic potential. Researchers have leveraged its structural features to develop derivatives that exhibit improved pharmacokinetic profiles and reduced side effects. For instance, modifications to the aromatic ring or the piperazine moiety have been shown to fine-tune biological activity, making this compound a valuable scaffold for medicinal chemists.

The synthesis of N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed to construct the desired molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's structure and confirming its identity.

One of the most compelling aspects of N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline is its potential in addressing unmet medical needs. Ongoing research is investigating its efficacy in treating neurological disorders by modulating specific receptor pathways. Preclinical studies have demonstrated promising results in animal models, suggesting that this compound may offer a new therapeutic approach for conditions characterized by dysregulated neurotransmitter activity.

The pharmacological profile of N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline is further enhanced by its ability to cross the blood-brain barrier, a critical factor for CNS drugs. This property allows the compound to reach its target sites within the brain effectively, thereby increasing its therapeutic efficacy. Additionally, its chemical stability under various physiological conditions makes it a suitable candidate for formulation into oral or injectable medications.

From an industrial perspective, the production of N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline on an industrial scale presents both challenges and opportunities. Efficient synthetic routes must be developed to ensure cost-effectiveness and scalability while maintaining high standards of quality control. Collaborative efforts between academic researchers and pharmaceutical companies are essential for optimizing production processes and exploring new applications for this compound.

The future prospects of N,N-dimethyl-2-2-(piperazin-1-yl)ethylaniline are bright, with ongoing research aimed at expanding its therapeutic applications. Innovations in computational chemistry and artificial intelligence are being leveraged to accelerate drug discovery efforts, allowing researchers to predict novel derivatives with enhanced properties more rapidly than ever before. This interdisciplinary approach holds great promise for unlocking the full potential of this remarkable compound.